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Technical Support Center: Koh-i-Noor Technical
Pens
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in resolving ink

flow issues with Koh-i-Noor technical pens, ensuring precision and reliability in your

experimental documentation and illustration.

Frequently Asked Questions (FAQs)
Q1: My new Koh-i-Noor Rapidograph pen's ink flow is inconsistent and appears watery. What

could be the cause?

A: This issue can arise if there is residual water in the pen from a previous cleaning or from the

manufacturing process.[1] Ensure the pen is completely dry before filling it with ink. Additionally,

some users have reported changes in the consistency of certain inks, so verifying the ink batch

and trying a different one may resolve the problem.[1]

Q2: Why is my technical pen clogging, even with regular use?

A: Clogging is often caused by dried ink within the pen's delicate components.[2][3] This can

happen if the pen is left uncapped, if the wrong type of ink is used, or if cleaning is not

performed regularly and thoroughly.[4] For very fine nibs (under 0.35mm), even a small amount
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of dried ink can cause a blockage.[5] It is crucial to use inks specifically formulated for technical

pens, as other inks may contain particles that lead to clogging.[6]

Q3: How often should I clean my Koh-i-Noor technical pen?

A: For optimal performance, it is recommended to clean your pen whenever you change the ink

color, if you notice inconsistent ink flow, or if the pen has been unused for an extended period.

[3] If you use pigmented inks, it's good practice to flush the pen after each use to prevent the

ink from drying and causing blockages.[4]

Q4: What is the best way to clean a severely clogged pen?

A: For severe clogs, a simple water rinse is often insufficient.[3] You will need to disassemble

the pen and soak the components in a specialized cleaning solution like Koh-i-Noor Rapido-

Eze or isopropyl alcohol (91% or higher).[7] An ultrasonic cleaner can also be very effective at

dislodging dried ink.[5] Be extremely careful not to bend the fine wire when disassembling and

cleaning the nib unit.[5]

Q5: Can I use any type of ink in my Koh-i-Noor technical pen?

A: It is strongly recommended to use inks specifically designed for technical pens, such as

Koh-i-Noor's own line of inks.[6] These inks are formulated to be free-flowing and non-clogging

in the fine mechanics of a technical pen.[3][8] Using other types of ink, like standard fountain

pen ink or India ink not formulated for technical pens, can lead to clogging and damage.[4][9]

Troubleshooting Guides
Guide 1: Basic Ink Flow Troubleshooting
This guide addresses minor ink flow issues.

Check the Ink Level: Ensure the ink cartridge or reservoir is not empty.

Gentle Shaking: With the cap securely on, gently shake the pen horizontally to help the ink

flow to the tip.[10]

Tapping and Scribbling: On a piece of scrap paper, gently tap the pen tip and then try

scribbling to encourage ink flow.[10] It may take a few moments for the ink to be drawn
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through to the tip.[10]

Moisten the Tip: Briefly dip the very tip of the pen in water or pen cleaner to dissolve any

minor dried ink at the point.

Check for Air Pockets: If you've recently refilled the pen, there might be air pockets. Hold the

pen upright and gently tap it to allow any bubbles to rise.

Guide 2: Addressing Persistent Clogs
For more stubborn blockages, a more thorough cleaning is necessary.

Experimental Protocol: Deep Cleaning a Clogged Pen

Materials:

Koh-i-Noor Rapido-Eze Pen Cleaner or 91%+ Isopropyl Alcohol[7]

Small container with a lid[7]

Soft, lint-free cloth or paper towels[11]

Q-tips[7][11]

(Optional) Ultrasonic cleaner[5]

(Optional) Koh-i-Noor syringe cleaner kit[7]

Methodology:

Disassemble the Pen: Carefully unscrew the nib section from the pen body. Separate the ink

cartridge or reservoir. Further disassemble the nib unit according to the manufacturer's

instructions, being extremely cautious with the fine wire inside.[3][5]

Initial Rinse: Rinse all components under warm running water to remove any loose ink.[3]

Soaking: Submerge the disassembled nib and feed components in a small container filled

with pen cleaner or isopropyl alcohol.[7] Let them soak for several hours or overnight for

severe clogs.[4]
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Manual Cleaning: Use Q-tips soaked in the cleaning solution to gently clean the inside of the

components.[7][11] Be very careful not to apply pressure to the delicate parts.

Ultrasonic Cleaning (Optional): If you have an ultrasonic cleaner, place the parts in the

cleaner with the cleaning solution for a more thorough cleaning.[5]

Syringe Flushing (Optional): If you have a syringe cleaner, use it to force cleaning solution

through the nib unit to dislodge any remaining particles.

Final Rinse and Drying: Once clean, rinse all parts thoroughly with clean water and allow

them to dry completely before reassembling the pen.[3]

Reassembly and Testing: Carefully reassemble the pen and fill it with fresh ink. Test the ink

flow on scrap paper.

Data Presentation: Ink Compatibility
The following table summarizes the properties of various Koh-i-Noor inks and their suitability for

different surfaces.

Ink Series Base Properties
Recommended
Surfaces

Ultradraw Pigment

Waterproof,

permanent, fadeless,

acid-free, non-

clogging, long open-

pen time.[3]

Paper, film.[10]

Universal Dye & Shellac
Waterproof, intense

color.[8]

Paper, film, cloth.[2]

[12]

Trans-mix Media Acrylic
Water-resistant,

lightfast.[7]
Paper, board.[7]

Visualizations
Diagram 1: Troubleshooting Ink Flow
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This diagram outlines the logical steps to diagnose and resolve ink flow problems.

Start: Pen has ink flow issue

Is there ink in the pen?

Gently shake pen horizontally

Yes

Fill with fresh ink

No

Does the ink flow now?

Perform Basic Cleaning:
- Moisten nib

- Tap and scribble

No

End: Pen is working

Yes

Does the ink flow now?

Perform Deep Cleaning:
- Disassemble pen
- Soak in cleaner
- Rinse and dry

NoYes

End: Issue persists.
Consider professional service

or nib replacement.

Still No Flow

Click to download full resolution via product page
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Caption: Troubleshooting workflow for Koh-i-Noor pen ink flow issues.

Diagram 2: Key Pen Components
This diagram shows the main parts of a Koh-i-Noor Rapidograph pen that are relevant to

troubleshooting.

Koh-i-Noor Rapidograph Pen

Nib Unit

Cap

Body (Barrel)

Nib Section

Ink Cartridge/
Reservoir

Nib Weight & Wire Ink Feed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

